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Compound of Interest

Fmoc-L-homoarginine
Compound Name:
hydrochloride

Cat. No.: B15540783

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,
experimental applications, and biological relevance of Fmoc-L-homoarginine hydrochloride,
a key building block in peptide synthesis and drug discovery. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties

Fmoc-L-homoarginine hydrochloride is a derivative of the non-proteinogenic amino acid L-
homoarginine, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group on the a-amino
group. This protection strategy is fundamental to its application in stepwise solid-phase peptide
synthesis (SPPS).

Table 1: Physicochemical Properties of Fmoc-L-
homoarginine Hydrochloride
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Property Value Source(s)
CAS Number 208174-14-5 [1][2]
Molecular Formula C22H27CIN4Oa4 [11[2][3]
Molecular Weight 446.93 g/mol [2][3]

White to off-white or pale
Appearance _ [1][4]
yellow solid/powder

Melting Point 104-107 °C [4]

Purity > 95-99% (HPLC) [1]

Property Details Source(s)

Slightly soluble in Dimethyl
Solubility Sulfoxide (DMSO) and [4]
Methanol.

Store at -20°C to 8°C. Keep in
N a dry, well-ventilated place.
Storage Conditions _ _ [1][4]
The compound is hygroscopic

and moisture-sensitive.

Experimental Protocols in Peptide Synthesis

Fmoc-L-homoarginine hydrochloride is primarily utilized in Fmoc-based solid-phase peptide
synthesis (SPPS) to introduce homoarginine residues into peptide sequences. The
incorporation of homoarginine, an analog of arginine with an additional methylene group in its
side chain, can confer unique properties to peptides, such as increased resistance to
enzymatic degradation.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS)
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The following diagram outlines the iterative cycle of Fmoc-SPPS for incorporating an amino
acid like Fmoc-L-homoarginine hydrochloride.
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General Fmoc-SPPS Workflow

Start with Resin-Bound Peptide
(Free N-terminus)
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Amino Acid Coupling:
- Fmoc-L-homoarginine hydrochloride
- Activation Reagent (e.g., HBTU/HOB)
- Base (e.g., DIPEA)

Continue Elongation
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Capping (Optional)
(e.g., Acetic Anhydride)

Repeat Cycle for
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Final Cleavage and Deprotection
(e.g., TFA cocktail)
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L-Arginine/L-Homoarginine Nitric Oxide Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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